Cas no 1216911-90-8 (7-chloro-4-methoxy-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole hydrochloride)

• Product Name: 7-chloro-4-methoxy-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole hydrochloride
• CAS No: 1216911-90-8
• MF: C₁₈H₁₉Cl₂N₃OS
• MW: 396.333960771561
• CID: 6413269
• PubChem ID: 16812766
• Update Time: 2025-06-26

7-chloro-4-methoxy-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-chloro-4-methoxy-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole hydrochloride
• 7-chloro-4-methoxy-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole:hydrochloride
• 7-chloro-4-methoxy-2-(4-phenylpiperazin-1-yl)benzo[d]thiazole hydrochloride
• F2467-0219
• 1216911-90-8
• 7-chloro-4-methoxy-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole;hydrochloride
• AKOS026681927

• Inchi： 1S/C18H18ClN3OS.ClH/c1-23-15-8-7-14(19)17-16(15)20-18(24-17)22-11-9-21(10-12-22)13-5-3-2-4-6-13;/h2-8H,9-12H2,1H3;1H
• InChI Key： OODQGKLCELRBMO-UHFFFAOYSA-N
• SMILES： S1C2=C(Cl)C=CC(OC)=C2N=C1N1CCN(C2=CC=CC=C2)CC1.[H]Cl

Computed Properties

• Exact Mass: 395.0625888g/mol
• Monoisotopic Mass: 395.0625888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.8Ų

Additional information on 7-chloro-4-methoxy-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole hydrochloride

Introduction to 7-chloro-4-methoxy-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole hydrochloride (CAS No. 1216911-90-8)

7-chloro-4-methoxy-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole hydrochloride, identified by its CAS number 1216911-90-8, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the benzothiazole class, which has been extensively studied for its diverse biological activities. The structural features of this molecule, including the chloro, methoxy, and phenylpiperazine substituents, contribute to its unique pharmacological properties and make it a valuable scaffold for drug discovery.

The benzothiazole core is a well-known pharmacophore in medicinal chemistry, exhibiting a wide range of biological activities such as antimicrobial, anti-inflammatory, and anticancer properties. The introduction of various substituents at different positions on the benzothiazole ring can modulate its biological activity, making it a versatile platform for developing novel therapeutic agents. In particular, the presence of a 4-phenylpiperazine moiety in 7-chloro-4-methoxy-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole hydrochloride suggests potential interactions with biological targets such as serotonin and dopamine receptors, which are crucial in the treatment of neurological and psychiatric disorders.

Recent advancements in drug discovery have highlighted the importance of structurally diverse compounds in addressing unmet medical needs. The compound 7-chloro-4-methoxy-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole hydrochloride has garnered attention due to its potential as a lead compound in the development of new drugs. Its unique chemical structure allows for selective binding to specific biological targets, which is essential for achieving therapeutic efficacy while minimizing side effects.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The phenylpiperazine moiety is known to interact with neurotransmitter receptors, making it a promising candidate for drugs targeting conditions such as depression, anxiety, and schizophrenia. Studies have shown that compounds containing phenylpiperazine derivatives can modulate neurotransmitter activity, leading to improved symptoms in patients with these disorders. The hydrochloride salt form of 7-chloro-4-methoxy-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole enhances its solubility and bioavailability, making it more suitable for pharmaceutical formulations.

The synthesis of 7-chloro-4-methoxy-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The chloro and methoxy substituents on the benzothiazole ring are critical for its biological activity and must be introduced at specific positions to ensure optimal efficacy. The use of advanced synthetic techniques has enabled researchers to produce this compound with high purity and yield, facilitating further pharmacological studies.

In recent years, computational methods have been increasingly employed to predict the biological activity of novel compounds. Virtual screening and molecular docking studies have shown that 7-chloro-4-methoxy-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole hydrochloride interacts with several key receptors involved in neurological disorders. These computational studies provide valuable insights into the potential mechanisms of action of this compound and help guide experimental investigations.

Preclinical studies have demonstrated promising results regarding the pharmacological properties of 7-chloro-4-methoxy-2-(4-phenylpiperazin-1-y)-1,3-benzothiazole hydrochloride. In vitro assays have shown that this compound exhibits potent activity against various biological targets relevant to neurological disorders. Additionally, animal models have provided evidence of its therapeutic potential in treating conditions such as depression and anxiety. These findings support further development efforts aimed at translating this compound into a clinical candidate.

The future prospects for 7-chloro-4-methoxy--(4-ph-enylpi-perazin--1-il)--13-be-nzothia-zol-e hy-drochlo-ride are promising, with ongoing research focused on optimizing its pharmacokinetic properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound towards clinical trials and eventual market approval. The growing interest in innovative treatments for neurological disorders makes this compound a valuable asset in the pharmaceutical pipeline.

In conclusion,7-chloro--4-me-thox-y--2--(42-ph-eny-lpi-pera-zin--11-il)--13-be-nzothia-zol-e hy-drochlo-ride (CAS No. 1216911908) is a significant compound with potential applications in the treatment of neurological disorders. Its unique chemical structure and demonstrated biological activity make it a promising lead for drug development. With continued research and development,this com-pou-nnd holds great promise for improving patient outcomes in neurological diseases.